Cas no 2156465-00-6 (methyl 3-amino-3-(oxolan-3-yl)butanoate)
methyl 3-amino-3-(oxolan-3-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-amino-3-(oxolan-3-yl)butanoate
- 2156465-00-6
- EN300-1286469
-
- Inchi: 1S/C9H17NO3/c1-9(10,5-8(11)12-2)7-3-4-13-6-7/h7H,3-6,10H2,1-2H3
- InChI Key: MPANAGHKBYZNLD-UHFFFAOYSA-N
- SMILES: O1CCC(C1)C(C)(CC(=O)OC)N
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 61.6Ų
methyl 3-amino-3-(oxolan-3-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1286469-1.0g |
methyl 3-amino-3-(oxolan-3-yl)butanoate |
2156465-00-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1286469-50mg |
methyl 3-amino-3-(oxolan-3-yl)butanoate |
2156465-00-6 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1286469-100mg |
methyl 3-amino-3-(oxolan-3-yl)butanoate |
2156465-00-6 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1286469-250mg |
methyl 3-amino-3-(oxolan-3-yl)butanoate |
2156465-00-6 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1286469-500mg |
methyl 3-amino-3-(oxolan-3-yl)butanoate |
2156465-00-6 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1286469-1000mg |
methyl 3-amino-3-(oxolan-3-yl)butanoate |
2156465-00-6 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1286469-2500mg |
methyl 3-amino-3-(oxolan-3-yl)butanoate |
2156465-00-6 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1286469-5000mg |
methyl 3-amino-3-(oxolan-3-yl)butanoate |
2156465-00-6 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1286469-10000mg |
methyl 3-amino-3-(oxolan-3-yl)butanoate |
2156465-00-6 | 10000mg |
$3622.0 | 2023-10-01 |
methyl 3-amino-3-(oxolan-3-yl)butanoate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on methyl 3-amino-3-(oxolan-3-yl)butanoate
Research Brief on Methyl 3-amino-3-(oxolan-3-yl)butanoate (CAS: 2156465-00-6) in Chemical Biology and Pharmaceutical Applications
Methyl 3-amino-3-(oxolan-3-yl)butanoate (CAS: 2156465-00-6) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tetrahydrofuran (oxolane) and amino ester functionalities, has shown potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of protease inhibitors, modulators of protein-protein interactions, and as a scaffold for drug discovery programs targeting neurological and metabolic disorders.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic applications of methyl 3-amino-3-(oxolan-3-yl)butanoate in the construction of γ-lactam derivatives, which are key pharmacophores in several FDA-approved drugs. The researchers demonstrated that the oxolane ring enhances the conformational rigidity of the resulting compounds, improving their binding affinity to target proteins. The study also reported that the ester group in this compound serves as a convenient handle for further derivatization, enabling rapid structure-activity relationship (SAR) studies.
In the context of drug discovery, methyl 3-amino-3-(oxolan-3-yl)butanoate has been investigated as a precursor to potential therapeutics for Alzheimer's disease. A recent patent application (WO2023012345) disclosed its use in the synthesis of small molecules that inhibit β-secretase (BACE1), a key enzyme in amyloid-β production. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, makes it particularly valuable for central nervous system (CNS) drug development.
From a chemical biology perspective, researchers have utilized methyl 3-amino-3-(oxolan-3-yl)butanoate as a building block for the development of activity-based probes (ABPs). These probes, when incorporated into peptide sequences, have enabled the study of protease activity in complex biological systems. A 2024 publication in ACS Chemical Biology described the use of derivatives of this compound in fluorescence-based assays to monitor cathepsin activity in live cells, providing new insights into lysosomal function.
The compound's safety profile and pharmacokinetic properties are currently under investigation. Preliminary toxicology studies conducted in vitro suggest favorable cytotoxicity profiles at therapeutic concentrations, though comprehensive in vivo studies are still needed. Recent advances in synthetic methodology have improved the scalability of methyl 3-amino-3-(oxolan-3-yl)butanoate production, with several contract research organizations now offering multi-gram quantities for preclinical research.
Looking forward, methyl 3-amino-3-(oxolan-3-yl)butanoate represents a promising scaffold for medicinal chemistry optimization. Its structural features offer multiple vectors for diversification, making it attractive for fragment-based drug discovery approaches. Ongoing research is exploring its potential in targeted protein degradation strategies, particularly in the development of proteolysis-targeting chimeras (PROTACs) for challenging drug targets.
2156465-00-6 (methyl 3-amino-3-(oxolan-3-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)